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Compound of Interest

Compound Name: Methyl 3-oxoheptanoate

Cat. No.: B126765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-oxoheptanoate is a versatile organic compound with significant applications as a key

intermediate in the synthesis of pharmaceuticals, agrochemicals, and fragrances.[1] Its

chemical structure, featuring both a ketone and an ester functional group, imparts a unique

reactivity that is valuable in the construction of more complex molecules. This technical guide

provides an in-depth overview of the core physical properties of methyl 3-oxoheptanoate,

compiled from various sources to aid researchers and professionals in its handling,

characterization, and application.

Core Physical Properties
The physical characteristics of methyl 3-oxoheptanoate are crucial for its use in synthetic

chemistry, influencing reaction conditions, purification methods, and storage requirements. The

following table summarizes the key quantitative data available for this compound.
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Property Value Source(s)

Molecular Formula C₈H₁₄O₃ [1][2][3][4][5]

Molecular Weight 158.19 g/mol [2][4]

Appearance
Colorless to almost colorless

clear liquid
[1][5]

Boiling Point 206 °C at 760 mmHg [3][6]

94 - 96 °C at 10 mmHg [1]

90 - 91 °C at 15 hPa [7][8]

Density 0.994 g/mL at 20 °C [3][6][7][9]

0.990 g/mL [1]

Refractive Index 1.421 [3]

1.430 [1]

1.4280 - 1.4310 [7][9]

Flash Point 79.6 °C [3]

95 °C [7][9]

Solubility
Slightly soluble in Chloroform

and Methanol
[7][9]

Storage Temperature 0 - 8 °C [1]

Room Temperature (Sealed in

dry)
[7][9]

-20 °C [10]

Experimental Protocols
While specific experimental procedures for the determination of the physical properties of

methyl 3-oxoheptanoate are not readily available in the searched literature, the following are
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generalized protocols for determining the key physical constants of a liquid organic compound

such as this.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small quantities of liquid, the capillary method is often employed.

Preparation: A small amount of methyl 3-oxoheptanoate is placed in a fusion tube. A

capillary tube, sealed at one end, is then placed inverted into the fusion tube.

Heating: The fusion tube is attached to a thermometer and heated slowly and uniformly in a

heating block or Thiele tube.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is then stopped.

Measurement: The temperature at which the liquid begins to enter the capillary tube upon

cooling is recorded as the boiling point.

Determination of Density
Density is the mass per unit volume of a substance.

Mass Measurement: An empty, dry graduated cylinder is weighed on an analytical balance.

Volume Measurement: A known volume of methyl 3-oxoheptanoate (e.g., 10 mL) is added

to the graduated cylinder. The volume should be read from the bottom of the meniscus.

Mass and Volume Measurement: The graduated cylinder containing the liquid is weighed

again.

Calculation: The density is calculated by dividing the mass of the liquid (final mass - initial

mass) by the measured volume. The temperature at which the measurement is made should

be recorded.

Determination of Refractive Index

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b126765?utm_src=pdf-body
https://www.benchchem.com/product/b126765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Calibration: The refractometer is calibrated using a standard sample with a known refractive

index, such as distilled water.

Sample Application: A few drops of methyl 3-oxoheptanoate are placed on the clean, dry

prism of the refractometer.

Measurement: The prism is closed, and the light source is switched on. The eyepiece is

adjusted to bring the dividing line between the light and dark fields into sharp focus.

Reading: The refractive index is read from the instrument's scale. The temperature of the

measurement is also recorded.

Experimental Workflow for Physicochemical
Characterization
Due to the absence of specific signaling pathway information for methyl 3-oxoheptanoate, a

logical workflow for its general physicochemical characterization is presented below. This

workflow outlines the typical steps a researcher would take to verify the identity and purity of a

sample of this compound before its use in further applications.
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Sample Acquisition & Preparation

Physical Property Determination Spectroscopic Analysis & Purity Assessment

Data Analysis & Verification

Conclusion

Obtain Methyl
3-oxoheptanoate Sample

Prepare Sample for Analysis
(e.g., dilution)

Measure Boiling Point Measure Density Measure Refractive Index Acquire NMR Spectra
(¹H, ¹³C) Acquire IR Spectrum Perform GC-MS Analysis

Compare Physical Properties
with Literature Values

Interpret Spectroscopic Data
for Structural Confirmation

Determine Purity from
GC-MS Data

Verified Sample for
Further Application

Click to download full resolution via product page

Caption: Workflow for the physicochemical characterization of methyl 3-oxoheptanoate.

Conclusion
This technical guide provides a consolidated source of information on the physical properties of

methyl 3-oxoheptanoate, essential for its effective use in research and development. The

provided data, compiled from various chemical suppliers and databases, offers a solid

foundation for laboratory work. The generalized experimental protocols and the logical workflow
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for characterization serve as a practical guide for scientists and professionals working with this

important synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Methyl 3-oxoheptanoate | C8H14O3 | CID 546075 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Page loading... [guidechem.com]

4. scbt.com [scbt.com]

5. CAS 39815-78-6: Heptanoic acid, 3-oxo-, methyl ester [cymitquimica.com]

6. METHYL 3-OXOHEPTANOATE | CAS#:39815-78-6 | Chemsrc [chemsrc.com]

7. 39815-78-6 CAS MSDS (METHYL 3-OXOHEPTANOATE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

8. ruifuchem.com [ruifuchem.com]

9. METHYL 3-OXOHEPTANOATE CAS#: 39815-78-6 [m.chemicalbook.com]

10. Methyl 3-oxoheptanoate - Immunomart [immunomart.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Methyl 3-oxoheptanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126765#methyl-3-oxoheptanoate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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